Cas no 2139030-54-7 (2-amino-3-(5-bromo-1,3-thiazol-2-yl)propanoic acid)

• Product Name: 2-amino-3-(5-bromo-1,3-thiazol-2-yl)propanoic acid
• CAS No: 2139030-54-7
• MF: C₆H₇BrN₂O₂S
• MW: 251.100979089737
• CID: 6268778
• PubChem ID: 165791292
• Update Time: 2025-06-13

2-amino-3-(5-bromo-1,3-thiazol-2-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-3-(5-bromo-1,3-thiazol-2-yl)propanoic acid
• 2139030-54-7
• EN300-1921116

• Inchi： 1S/C6H7BrN2O2S/c7-4-2-9-5(12-4)1-3(8)6(10)11/h2-3H,1,8H2,(H,10,11)
• InChI Key： VPCDDGDEYJYTIT-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(CC(C(=O)O)N)S1

Computed Properties

• Exact Mass: 249.94116g/mol
• Monoisotopic Mass: 249.94116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 104Ų

Additional information on 2-amino-3-(5-bromo-1,3-thiazol-2-yl)propanoic acid

Comprehensive Overview of 2-amino-3-(5-bromo-1,3-thiazol-2-yl)propanoic acid (CAS No. 2139030-54-7)

2-amino-3-(5-bromo-1,3-thiazol-2-yl)propanoic acid (CAS No. 2139030-54-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties. This compound belongs to the class of thiazole derivatives, which are widely recognized for their diverse biological activities. The presence of both an amino group and a carboxylic acid moiety in its structure makes it a versatile building block for drug discovery and development. Researchers are particularly interested in its potential applications in designing enzyme inhibitors and receptor modulators, given its ability to interact with various biological targets.

The 5-bromo-thiazole moiety in 2-amino-3-(5-bromo-1,3-thiazol-2-yl)propanoic acid is a key feature that enhances its reactivity and binding affinity. This structural element is often explored in the context of medicinal chemistry and bioconjugation. Recent studies have highlighted its role in the synthesis of peptide mimetics and small molecule therapeutics, addressing current trends in personalized medicine and targeted drug delivery. The compound's CAS No. 2139030-54-7 is frequently searched in academic databases, reflecting its growing relevance in cutting-edge research.

From a synthetic perspective, 2-amino-3-(5-bromo-1,3-thiazol-2-yl)propanoic acid offers several advantages. Its bromine substituent allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are pivotal in modern organic synthesis. This adaptability aligns with the increasing demand for modular chemical platforms in drug development. Additionally, its amino acid backbone makes it compatible with solid-phase peptide synthesis (SPPS), a technique widely used in the production of biopharmaceuticals and therapeutic peptides.

The compound's potential extends beyond pharmaceuticals. In agrochemical research, 2-amino-3-(5-bromo-1,3-thiazol-2-yl)propanoic acid has been investigated for its role in developing novel plant growth regulators and pest control agents. Its thiazole ring is known to exhibit herbicidal and fungicidal properties, making it a candidate for sustainable agriculture solutions. This aligns with the global shift toward green chemistry and eco-friendly agrochemicals, topics that dominate current scientific discourse.

Analytical characterization of 2-amino-3-(5-bromo-1,3-thiazol-2-yl)propanoic acid typically involves techniques such as nuclear magnetic resonance (NMR), high-resolution mass spectrometry (HRMS), and HPLC purity analysis. These methods ensure the compound's structural integrity and purity, which are critical for its application in high-value research. The CAS No. 2139030-54-7 serves as a unique identifier in chemical databases, facilitating efficient literature retrieval and patent searches.

In the context of drug discovery, 2-amino-3-(5-bromo-1,3-thiazol-2-yl)propanoic acid is often compared to other thiazole-containing compounds like thiamine and sulfathiazole. Its structural analogs have shown promise in treating metabolic disorders and infectious diseases, driving interest in its further exploration. The compound's bioisosteric potential—replacing traditional functional groups with thiazole rings—is another area of active investigation, particularly in optimizing drug pharmacokinetics.

As the scientific community continues to explore heterocyclic chemistry, 2-amino-3-(5-bromo-1,3-thiazol-2-yl)propanoic acid stands out as a valuable tool for innovation. Its combination of reactivity, stability, and biological relevance makes it a focal point in interdisciplinary research. Whether in academia or industry, this compound exemplifies the convergence of chemical synthesis and biological application, addressing some of the most pressing challenges in modern science.